Cas no 2228755-20-0 (2-{4-chloro-7H-pyrrolo2,3-dpyrimidin-5-yl}-3,3,3-trifluoropropan-1-amine)

2-{4-Chloro-7H-pyrrolo[2,3-d]pyrimidin-5-yl}-3,3,3-trifluoropropan-1-amine is a specialized pyrrolopyrimidine derivative with a trifluoropropan-1-amine substituent, offering unique reactivity and structural features for pharmaceutical and agrochemical applications. Its chlorinated pyrrolopyrimidine core provides a versatile scaffold for further functionalization, while the trifluoromethyl group enhances metabolic stability and lipophilicity, improving bioavailability. This compound is particularly valuable in medicinal chemistry as a building block for kinase inhibitors and other biologically active molecules. Its well-defined structure and high purity make it suitable for precision synthesis and research applications. The presence of both chloro and amine functional groups allows for selective modifications, enabling tailored derivatization in drug discovery programs.
2-{4-chloro-7H-pyrrolo2,3-dpyrimidin-5-yl}-3,3,3-trifluoropropan-1-amine structure
2228755-20-0 structure
Product Name:2-{4-chloro-7H-pyrrolo2,3-dpyrimidin-5-yl}-3,3,3-trifluoropropan-1-amine
CAS No:2228755-20-0
MF:C9H8ClF3N4
MW:264.634830474854
CID:6283783
PubChem ID:165711595
Update Time:2025-10-24

2-{4-chloro-7H-pyrrolo2,3-dpyrimidin-5-yl}-3,3,3-trifluoropropan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 2-{4-chloro-7H-pyrrolo2,3-dpyrimidin-5-yl}-3,3,3-trifluoropropan-1-amine
    • 2228755-20-0
    • 2-{4-chloro-7H-pyrrolo[2,3-d]pyrimidin-5-yl}-3,3,3-trifluoropropan-1-amine
    • EN300-1970716
    • Inchi: 1S/C9H8ClF3N4/c10-7-6-4(5(1-14)9(11,12)13)2-15-8(6)17-3-16-7/h2-3,5H,1,14H2,(H,15,16,17)
    • InChI Key: PMEZFKBFDAOWJW-UHFFFAOYSA-N
    • SMILES: ClC1=C2C(=NC=N1)NC=C2C(C(F)(F)F)CN

Computed Properties

  • Exact Mass: 264.0389585g/mol
  • Monoisotopic Mass: 264.0389585g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 276
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 67.6Ų

2-{4-chloro-7H-pyrrolo2,3-dpyrimidin-5-yl}-3,3,3-trifluoropropan-1-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1970716-1g
2-{4-chloro-7H-pyrrolo[2,3-d]pyrimidin-5-yl}-3,3,3-trifluoropropan-1-amine
2228755-20-0
1g
$1742.0 2023-09-16
Enamine
EN300-1970716-5g
2-{4-chloro-7H-pyrrolo[2,3-d]pyrimidin-5-yl}-3,3,3-trifluoropropan-1-amine
2228755-20-0
5g
$5056.0 2023-09-16
Enamine
EN300-1970716-10g
2-{4-chloro-7H-pyrrolo[2,3-d]pyrimidin-5-yl}-3,3,3-trifluoropropan-1-amine
2228755-20-0
10g
$7497.0 2023-09-16
Enamine
EN300-1970716-0.05g
2-{4-chloro-7H-pyrrolo[2,3-d]pyrimidin-5-yl}-3,3,3-trifluoropropan-1-amine
2228755-20-0
0.05g
$1464.0 2023-09-16
Enamine
EN300-1970716-0.1g
2-{4-chloro-7H-pyrrolo[2,3-d]pyrimidin-5-yl}-3,3,3-trifluoropropan-1-amine
2228755-20-0
0.1g
$1533.0 2023-09-16
Enamine
EN300-1970716-0.25g
2-{4-chloro-7H-pyrrolo[2,3-d]pyrimidin-5-yl}-3,3,3-trifluoropropan-1-amine
2228755-20-0
0.25g
$1604.0 2023-09-16
Enamine
EN300-1970716-0.5g
2-{4-chloro-7H-pyrrolo[2,3-d]pyrimidin-5-yl}-3,3,3-trifluoropropan-1-amine
2228755-20-0
0.5g
$1673.0 2023-09-16
Enamine
EN300-1970716-1.0g
2-{4-chloro-7H-pyrrolo[2,3-d]pyrimidin-5-yl}-3,3,3-trifluoropropan-1-amine
2228755-20-0
1g
$1742.0 2023-05-31
Enamine
EN300-1970716-2.5g
2-{4-chloro-7H-pyrrolo[2,3-d]pyrimidin-5-yl}-3,3,3-trifluoropropan-1-amine
2228755-20-0
2.5g
$3417.0 2023-09-16
Enamine
EN300-1970716-5.0g
2-{4-chloro-7H-pyrrolo[2,3-d]pyrimidin-5-yl}-3,3,3-trifluoropropan-1-amine
2228755-20-0
5g
$5056.0 2023-05-31

Additional information on 2-{4-chloro-7H-pyrrolo2,3-dpyrimidin-5-yl}-3,3,3-trifluoropropan-1-amine

Professional Introduction to Compound with CAS No. 2228755-20-0 and Product Name: 2-{4-chloro-7H-pyrrolo[2,3-d]pyrimidin-5-yl}-3,3,3-trifluoropropan-1-amine

The compound identified by the CAS number 2228755-20-0 and the product name 2-{4-chloro-7H-pyrrolo[2,3-d]pyrimidin-5-yl}-3,3,3-trifluoropropan-1-amine represents a significant advancement in the field of pharmaceutical chemistry. This molecule belongs to a class of heterocyclic compounds that have garnered considerable attention due to their potential applications in drug discovery and development. The structural features of this compound, particularly the presence of a pyrrolo[2,3-d]pyrimidine core and a trifluoropropylamine substituent, make it a promising candidate for further investigation.

Pyrrolo[2,3-d]pyrimidines are a subclass of nitrogen-containing heterocycles that have been extensively studied for their biological activity. These compounds often exhibit a wide range of pharmacological properties, including antiviral, anticancer, and anti-inflammatory effects. The specific scaffold of 2-{4-chloro-7H-pyrrolo[2,3-d]pyrimidin-5-yl}-3,3,3-trifluoropropan-1-amine incorporates a chloro substituent at the 4-position and an amine group linked to a trifluoropropyl moiety at the 1-position. This unique arrangement of functional groups suggests that the compound may interact with biological targets in novel ways.

The introduction of fluorine atoms into the molecular structure is a common strategy in medicinal chemistry to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic properties. In this case, the trifluoropropylamine group not only contributes to the compound's solubility but also may influence its interactions with biological receptors. Recent studies have shown that fluorinated amines can serve as effective pharmacophores in the development of small-molecule drugs, particularly in the treatment of neurological disorders and cancers.

Current research in the field of heterocyclic chemistry has highlighted the importance of understanding the relationship between molecular structure and biological activity. Computational modeling and experimental studies have demonstrated that subtle modifications in the core scaffold can significantly alter the pharmacological profile of a compound. The 2-{4-chloro-7H-pyrrolo[2,3-d]pyrimidin-5-yl}-3,3,3-trifluoropropan-1-amine molecule represents an excellent example of how structural optimization can lead to the discovery of novel therapeutic agents.

In particular, the pyrrolo[2,3-d]pyrimidine core is known to be a privileged scaffold in drug design due to its ability to mimic natural nucleobases and interact with various biological targets. The chloro substituent at the 4-position may enhance binding by participating in halogen bonding interactions with protein surfaces. Additionally, the trifluoropropylamine group could improve pharmacokinetic properties by increasing lipophilicity while maintaining water solubility.

Recent advancements in synthetic chemistry have enabled the efficient preparation of complex heterocyclic compounds like 2-{4-chloro-7H-pyrrolo[2,3-d]pyrimidin-5-yl}-3,3,3-trifluoropropan-1-amine. Techniques such as transition-metal-catalyzed cross-coupling reactions and fluorination methods have made it possible to construct intricate molecular frameworks with high precision. These synthetic strategies are crucial for accessing novel drug candidates that may not be readily available through traditional synthetic routes.

The potential applications of this compound extend across multiple therapeutic areas. For instance, pyrrolo[2,3-d]pyrimidine derivatives have been investigated for their antiviral properties against RNA viruses. The presence of fluorine atoms may enhance antiviral activity by improving viral protease inhibition or interfering with viral replication mechanisms. Additionally, this class of compounds has shown promise in treating certain types of cancer by targeting specific kinases or other enzymes involved in tumor growth.

Preclinical studies are essential for evaluating the safety and efficacy of new chemical entities before they can be translated into clinical use. The structural features of 2-{4-chloro-7H-pyrrolo[2,3-d]pyrimidin-5-yl}-3,3,3-trifluoropropan-1-amine suggest that it may exhibit favorable pharmacokinetic properties suitable for oral administration. However, further research is needed to fully characterize its absorption, distribution, metabolism, and excretion (ADME) profiles.

In conclusion,2228755-20-0 represents a structurally interesting compound with potential therapeutic applications in various disease areas. The combination of a pyrrolo[2,3-d]pyrimidine core and functional groups such as chloro and trifluoropropylamine makes it an attractive candidate for further investigation. As our understanding of molecular structure-biology relationships continues to evolve,this compound could play a significant role in the development of next-generation pharmaceuticals.

Recommended suppliers
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.